Cas no 2640898-04-8 (N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}-1,3-benzothiazole-2-carboxamide)

• Product Name: N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}-1,3-benzothiazole-2-carboxamide
• CAS No: 2640898-04-8
• MF: C₂₀H₁₈N₄OS
• MW: 362.448122501373
• CID: 5341327
• Update Time: 2025-05-21

N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(1-Methyl-1H-pyrazol-5-yl)phenyl]ethyl]-2-benzothiazolecarboxamide
• N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C20H18N4OS/c1-24-17(11-13-22-24)15-8-6-14(7-9-15)10-12-21-19(25)20-23-16-4-2-3-5-18(16)26-20/h2-9,11,13H,10,12H2,1H3,(H,21,25)
• InChI Key： JNJFCQCILUESEL-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC=C2N=C1C(NCCC1=CC=C(C2N(C)N=CC=2)C=C1)=O

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.29±0.46(Predicted)

Additional information on N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}-1,3-benzothiazole-2-carboxamide

N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}-1,3-benzothiazole-2-carboxamide (CAS No. 2640898-04-8): A Comprehensive Overview

N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}-1,3-benzothiazole-2-carboxamide (CAS No. 2640898-04-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique molecular structure combining a benzothiazole core and a pyrazole moiety, presents intriguing properties for drug discovery and development. Researchers are particularly interested in its potential as a kinase inhibitor or modulator of cellular signaling pathways, which aligns with current trends in targeted cancer therapies and neurodegenerative disease research.

The molecular architecture of N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}-1,3-benzothiazole-2-carboxamide features a 1,3-benzothiazole-2-carboxamide group linked to a phenylethyl chain bearing a 1-methyl-1H-pyrazol-5-yl substituent. This combination creates a versatile scaffold that may interact with various biological targets. The presence of both hydrogen bond donors and acceptors in its structure makes it particularly interesting for medicinal chemistry applications, especially in the development of small molecule therapeutics where molecular recognition plays a crucial role.

Recent studies in drug discovery have highlighted the importance of benzothiazole derivatives like 2640898-04-8 in addressing current healthcare challenges. The compound's potential applications align with trending research areas such as personalized medicine and precision oncology. Its structural features suggest possible activity against protein kinases, which are hot targets in cancer research, as evidenced by the growing number of kinase inhibitors in clinical trials. The pyrazole moiety in particular is known to contribute to metabolic stability and bioavailability, key factors in modern drug design.

From a synthetic chemistry perspective, N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}-1,3-benzothiazole-2-carboxamide represents an interesting case study in heterocyclic chemistry. The compound's synthesis typically involves multi-step organic transformations, including amide bond formation and palladium-catalyzed coupling reactions. These methods are currently of great interest in pharmaceutical manufacturing, especially with the industry's focus on green chemistry and sustainable synthesis routes. Researchers are exploring more efficient synthetic pathways to this compound, which could have implications for cost-effective drug production.

The physicochemical properties of CAS 2640898-04-8 make it suitable for various formulation approaches. Its moderate lipophilicity, as suggested by its structural features, indicates potential for good membrane permeability while maintaining sufficient aqueous solubility for biological testing. These characteristics are crucial for drug candidates in the current pharmaceutical landscape, where researchers balance potency with drug-like properties. The compound's stability profile under different pH conditions is another area of active investigation, particularly for oral administration routes.

In the context of current biomedical research trends, N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}-1,3-benzothiazole-2-carboxamide is being evaluated for its potential in addressing unmet medical needs. The compound's structural similarity to known bioactive molecules suggests possible applications in inflammation, metabolic disorders, and age-related diseases—all areas receiving significant research funding and public attention. Its mechanism of action, while not fully elucidated, may involve modulation of cellular signaling pathways that are dysregulated in various pathological conditions.

The commercial and research significance of 2640898-04-8 continues to grow as more studies explore its biological activities. Pharmaceutical companies and academic institutions are actively screening this compound and its analogs against various biological targets. The current focus on repurposing existing compounds for new therapeutic applications makes N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}-1,3-benzothiazole-2-carboxamide particularly relevant in today's drug discovery paradigm.

Quality control and analytical characterization of CAS 2640898-04-8 involve advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and identity for research purposes, which is crucial for reproducible biological testing. The analytical data also provides valuable information for structure-activity relationship studies, helping researchers understand how modifications to the core structure might affect biological activity.

Looking forward, N-{2-4-(1-methyl-1H-pyrazol-5-yl)phenylethyl}-1,3-benzothiazole-2-carboxamide represents an important example of how heterocyclic chemistry continues to contribute to modern drug discovery. Its unique combination of structural features offers multiple points for chemical modification, allowing medicinal chemists to optimize properties for specific therapeutic applications. As research progresses, this compound may serve as a lead structure for developing novel treatments in areas of high medical need, reflecting the ongoing convergence of chemical innovation and biological understanding in pharmaceutical science.